Cas no 24487-57-8 (n-pentyl ethyl sulphide)

• Product Name: n-pentyl ethyl sulphide
• CAS No: 24487-57-8
• MF: C₇H₁₆S
• MW: 132.266941070557
• CID: 913126
• PubChem ID: 520245
• Update Time: 2025-04-19

n-pentyl ethyl sulphide Chemical and Physical Properties

Names and Identifiers

• n-pentyl ethyl sulphide
• 1-(Ethylsulfanyl)pentane
• 3-Ethylamino-3-ethyl-pentan-hydrochlorid
• 3-Pentylamine, N,3-diethyl-, hydrochloride
• AC1L2F4A
• Aethyl-(1,1-diaethyl-propyl)-amin, Hydrochlorid
• AR-1K0354
• ethyl-(1,1-diethyl-propyl)-amine, hydrochloride
• N,1,1-Triethylpropylamine hydrochloride
• N,3-diethylpentan-3-amine hydrochloride
• n,3-diethylpentan-3-amine hydrochloride(1:1)
• Propylamine, N,1,1-triethyl-, hydrochloride
• tert.-Amylaethylsulfid
• tert-Amyl-aethylsulfid
• tert-Amyl-iaet
• Pentyl ethyl sulfide
• 3-Thiaoctane
• 24487-57-8
• DB-046467
• Ethyl pentyl sulfide
• Pentane, 1-(ethylthio)-
• Sulfide, ethyl pentyl
• n-Amyl ethyl sulfide
• 1-ethylsulfanylpentane
• n-Pentyl ethyl sulfide
• SCHEMBL201544
• 26158-99-6
• ethyl(pentyl)sulfane
• DTXSID20334293
• SOGIWVXLDPPMMF-UHFFFAOYSA-N
• AKOS006228075

• Inchi： 1S/C7H16S/c1-3-5-6-7-8-4-2/h3-7H2,1-2H3
• InChI Key： SOGIWVXLDPPMMF-UHFFFAOYSA-N
• SMILES： S(CC)CCCCC

Computed Properties

• Exact Mass: 132.09738
• Monoisotopic Mass: 132.09727168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 5
• Complexity: 35.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 0

n-pentyl ethyl sulphide Security Information

• Risk Phrases：R10
• Safety Term：S23;S24/25